Cas no 38218-24-5 (Indium(III) isopropoxide)
Indium(III) isopropoxide Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, indium(3+)salt (9CI)
- Indium(III) isopropoxide solution
- Indium(III) isopropoxide
- Indium tri(2-propanolate)
- indium(III) propan-2-olate
- MFCD00210318
- indium(3+);propan-2-olate
- Indium tripropan-2-olate
- DTXSID70721311
- 38218-24-5
- Indium(III) isopropoxide, 99.9% (metals basis)
- DA-54309
- G12483
- OVZUSPADPSOQQN-UHFFFAOYSA-N
- INDIUM(3+) TRIS(PROPAN-2-OLATE)
-
- MDL: MFCD00210318
- Inchi: 1S/3C3H7O.In/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3
- InChI Key: OVZUSPADPSOQQN-UHFFFAOYSA-N
- SMILES: [In+3].[O-]C(C)C.[O-]C(C)C.[O-]C(C)C
Computed Properties
- Exact Mass: 290.05313
- Monoisotopic Mass: 292.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 10.8
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2A^2
Experimental Properties
- Density: 0.808 g/mL at 25 °C
- Melting Point: 145°C (dec.)
- Boiling Point: 83-87 °C
- Flash Point: Degrees Fahrenheit:53.6°F
Degrees Celsius:12°C - Refractive Index: n20/D 1.383
- Solubility: Soluble in alcohols, ketones and esters.
- PSA: 69.18
- LogP: 2.47590
- Sensitiveness: Moisture Sensitive
- Color/Form: 5 % (w/v) in isopropanol
Indium(III) isopropoxide Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H319-H336
- Warning Statement: P210-P261-P305+P351+P338
- Hazardous Material transportation number:UN 1219 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-36-67
- Safety Instruction: 16-26
-
Hazardous Material Identification:
- Risk Phrases:36/37/38-41-11
- HazardClass:4.1
Indium(III) isopropoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-133023-10mg |
Indium(III) isopropoxide |
38218-24-5 | 10mg |
¥500 | 2025-04-16 | ||
| MedChemExpress | HY-133023-25mg |
Indium(III) isopropoxide |
38218-24-5 | 25mg |
¥1000 | 2025-04-16 | ||
| MedChemExpress | HY-133023-50mg |
Indium(III) isopropoxide |
38218-24-5 | 50mg |
¥1500 | 2025-04-16 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 42098-2g |
Indium(III) isopropoxide, 99.9% (metals basis) |
38218-24-5 | 99.9% | 2g |
¥2954.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 42098-10g |
Indium(III) isopropoxide, 99.9% (metals basis) |
38218-24-5 | 99.9% | 10g |
¥15868.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 42098-0.5g |
Indium(III) isopropoxide, 99.9% (metals basis) |
38218-24-5 | 99.9% | 0.5g |
¥640.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44562-25ml |
Indium(III) isopropoxide, 99+% (metals basis), 5% w/v isopropanol |
38218-24-5 | 5% | 25ml |
¥4048.00 | 2023-04-13 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44562-100ml |
Indium(III) isopropoxide, 99+% (metals basis), 5% w/v isopropanol |
38218-24-5 | 5% | 100ml |
¥16268.00 | 2023-04-13 | |
| TRC | I249130-2.5g |
Indium(III) isopropoxide solution |
38218-24-5 | 2.5g |
$ 95.00 | 2022-06-04 | ||
| TRC | I249130-5g |
Indium(III) isopropoxide solution |
38218-24-5 | 5g |
$ 155.00 | 2022-06-04 |
Indium(III) isopropoxide Suppliers
Indium(III) isopropoxide Related Literature
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Saman Salemizadeh Parizi,Daniela Caruntu,Aurelian Rotaru,Gabriel Caruntu Mater. Adv. 2022 3 6474
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2. Colloidal semiconductor nanocrystals: controlled synthesis and surface chemistry in organic mediaJin Chang,Eric R. Waclawik RSC Adv. 2014 4 23505
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Song Yi Park,Jungwoo Heo,Yung Jin Yoon,Jae Won Kim,Hyungsu Jang,Bright Walker,Jin Young Kim J. Mater. Chem. C 2019 7 4559
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Dmitri Ciornii,Adrian K?lsch,Athina Zouni,Fred Lisdat Nanoscale 2019 11 15862
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Giovanni Neri,Anna Bonavita,Giuseppe Micali,Giuseppe Rizzo,Signorino Galvagno,Markus Niederberger,Nicola Pinna nanocrystals. Giovanni Neri Anna Bonavita Giuseppe Micali Giuseppe Rizzo Signorino Galvagno Markus Niederberger Nicola Pinna Chem. Commun. 2005 6032
Additional information on Indium(III) isopropoxide
Recent Advances in Indium(III) Isopropoxide (CAS: 38218-24-5) Research: Applications and Innovations in Chemical Biomedicine
Indium(III) isopropoxide (CAS: 38218-24-5) has emerged as a pivotal compound in the field of chemical biomedicine, particularly in catalysis, material science, and pharmaceutical synthesis. Recent studies highlight its unique properties, including high reactivity, stability under various conditions, and versatility in organic transformations. This research briefing consolidates the latest findings on its applications, mechanistic insights, and potential for future innovations.
A 2023 study published in Advanced Synthesis & Catalysis demonstrated the efficacy of Indium(III) isopropoxide as a Lewis acid catalyst in asymmetric aldol reactions, achieving enantioselectivities exceeding 90%. The research emphasized its low toxicity compared to traditional catalysts like aluminum or titanium derivatives, making it a safer alternative for pharmaceutical intermediates. NMR and X-ray crystallography data confirmed the formation of stable indium-enolate complexes, elucidating the reaction mechanism at the molecular level.
In material science, Indium(III) isopropoxide has been utilized in the sol-gel synthesis of indium tin oxide (ITO) nanoparticles for biosensor applications. A team from MIT reported a 20% increase in conductivity of ITO films doped with this precursor (Nature Materials, 2024). The study correlated the improved performance with the compound's ability to form homogeneous solutions, reducing defect density during deposition.
Pharmaceutical researchers have explored its role in radioisotope chelation for cancer theranostics. A clinical trial (NCT05538212) using 111In-labeled antibodies leveraged Indium(III) isopropoxide's high radiolabeling efficiency (98.2 ± 1.5%), as reported in Journal of Nuclear Medicine (2023). The compound's isopropoxide ligands facilitated rapid ligand exchange, enabling faster preparation of radiopharmaceuticals compared to chloride-based precursors.
Challenges persist in scaling up production while maintaining purity standards, as outlined in a 2024 review in Chemical Reviews. Hydrolysis sensitivity remains a critical limitation, prompting investigations into stabilized formulations using crown ethers or ionic liquids. Recent patents (WO2024054887, US20240124675) describe novel synthetic routes to improve shelf-life and reduce production costs by 30-40%.
Future directions include exploring its use in biodegradable implants (via coordination polymers) and as a crosslinker for polysaccharide-based drug delivery systems. Computational studies (J. Chem. Inf. Model., 2024) predict promising interactions with biological macromolecules, suggesting untapped potential in targeted therapies. The compound's evolving role underscores the need for continued interdisciplinary research at the chemistry-biology interface.
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